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Compound of Interest

Compound Name: SPA0355

Cat. No.: B12043476 Get Quote

For researchers and scientists engaged in drug development, ensuring a safe laboratory

environment is paramount. This document provides crucial safety and logistical information for

the handling and disposal of SPA0355, a thiourea derivative with demonstrated anti-

inflammatory and anti-oxidant properties. While a comprehensive Safety Data Sheet (SDS) for

SPA0355 is not publicly available, this guide is based on the known properties of the

compound and general best practices for handling potent powdered chemical substances.

Key Identified Properties of SPA0355:

CAS Number: 1251839-15-2[1]

Appearance: White to tan or gray powder[1]

Storage: 2-8°C[1]

Water Hazard Class (WGK): 3 (Highly hazardous to water)[1]

Solubility: Soluble in DMSO (15 mg/mL)[1]

Personal Protective Equipment (PPE)
Given the powdered nature of SPA0355 and its high water hazard classification, a

comprehensive approach to personal protection is essential to minimize exposure and prevent

contamination. The following table summarizes the recommended PPE for handling SPA0355.
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PPE Category Recommendation

Hand Protection

Wear chemical-resistant gloves (e.g., Nitrile) at

all times. Change gloves immediately if

contaminated.

Eye Protection
Use safety glasses with side shields or chemical

safety goggles.

Respiratory Protection

When handling the powder outside of a certified

chemical fume hood or glove box, a NIOSH-

approved respirator (e.g., N95 or higher) is

recommended to prevent inhalation.

Skin and Body Protection

A lab coat should be worn at all times. Consider

disposable sleeves for added protection during

weighing and transfer operations.

Experimental Workflow and Handling
Proper handling procedures are critical to ensure both personal safety and experimental

integrity. The following workflow outlines the key steps for the safe handling of SPA0355.
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Figure 1. Workflow for Safe Handling of SPA0355.

1. Preparation and PPE: Before handling SPA0355, ensure you are in a designated area for

handling potent compounds, preferably within a chemical fume hood. Don all recommended

personal protective equipment as outlined in the table above.
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2. Weighing: To minimize the risk of aerosolization, weigh the powdered SPA0355 in a

chemical fume hood or a balance enclosure. Use appropriate tools (e.g., anti-static spatulas) to

handle the powder.

3. Solubilization: Following weighing, carefully add the solvent (e.g., DMSO) to the vessel

containing the SPA0355 powder. Ensure the container is securely capped before agitation to

dissolve the compound.

4. Experimental Use: Conduct all experimental procedures involving SPA0355 within a well-

ventilated area, such as a chemical fume hood, to prevent exposure to any aerosols or vapors.

Disposal Plan
Due to its classification as highly hazardous to water (WGK 3), proper disposal of SPA0355
and any contaminated materials is critical to prevent environmental contamination.

Waste Segregation: All disposable materials that have come into contact with SPA0355,

including gloves, pipette tips, and empty vials, should be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing SPA0355 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not dispose of solutions containing SPA0355
down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidance on disposal procedures.

By adhering to these safety protocols, researchers can confidently and safely work with

SPA0355, fostering a secure environment for groundbreaking scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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